Ethyl 2-(2-phenylhydrazinylidene)propanoate

• IUPAC Name: ethyl 2-(phenylhydrazinylidene)propanoate
• InChI: InChI=1S/C11H14N2O2/c1-3-15-11(14)9(2)12-13-10-7-5-4-6-8-10/h4-8,13H,3H2,1-2H3
• InChI Key: NRHLGLQBPHEKMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=CC=CC=C1)C
• Molecular Formula: C11H14N2O2
• DSSTOX Substance ID: DTXSID50298036
• Molecular Weight: 206.24 g/mol
• CAS RN: 13732-33-7

Description

Molecular Structure Analysis

The molecular formula of Ethyl 2-(2-phenylhydrazinylidene)propanoate is C11H14N2O2. The InChI code is 1S/C11H14N2O2/c1-3-15-11(14)9(2)12-13-10-7-5-4-6-8-10/h4-8,12-13H,2-3H2,1H3.

Physical And Chemical Properties Analysis

Ethyl 2-(2-phenylhydrazinylidene)propanoate has a molecular weight of 206.24 g/mol. It has a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 4, and a Rotatable Bond Count of 5. Its Exact Mass is 206.105527694.

Scientific Research Applications

Binding Characteristics with Human Serum Albumin

Ethyl 2-(2-phenylhydrazinylidene)propanoate and related derivatives, such as thiosemicarbazones, have been synthesized and studied for their binding characteristics with human serum albumin (HSA). These compounds exhibit anticancer and antibacterial activities and are less toxic, making their pharmacokinetic mechanisms of significant interest. The binding dynamics to HSA were elaborated using various spectroscopy techniques and molecular modelling simulations, revealing insights into the hydrophobic interactions and hydrogen bonding that stabilize the interaction (Karthikeyan et al., 2016).

Application in Polymer Synthesis

The compound has been utilized in the synthesis of asymmetric difunctional initiators for the preparation of block copolymers via atom transfer radical polymerization (ATRP) and stable free radical polymerization (SFRP). These polymers, containing tempo moiety as chain ends, were efficient initiators for SFRP of styrene, demonstrating the versatility of ethyl 2-(2-phenylhydrazinylidene)propanoate derivatives in materials science (Tunca et al., 2001).

Discovery as Sortase A Transpeptidase Inhibitors

In the search for new classes of sortase A inhibitors to tackle Gram-positive pathogens, ethyl 3-oxo-2-(2-phenylhydrazinylidene)butanoate was identified as a promising candidate. This discovery led to the generation of other analogues with varying substituents, showing potential in antibiofilm activity and serving as a basis for developing antivirulence strategies against various Staphylococcus strains (Maggio et al., 2016).

Safety and Hazards

The safety information for Ethyl 2-(2-phenylhydrazinylidene)propanoate indicates that it is classified under GHS07. The signal word is “Warning”. The hazard statements include H302, H312, and H332. The precautionary statements include P260, P270, P280, P402 + P404.

Mechanism of Action

Target of Action

Ethyl 2-(2-phenylhydrazinylidene)propanoate has been identified as a potential inhibitor of the enzyme Sortase A . Sortase A is a transpeptidase enzyme that plays a crucial role in the virulence of gram-positive bacteria .

Mode of Action

The compound Ethyl 2-(2-phenylhydrazinylidene)propanoate interacts with Sortase A, inhibiting its function

Biochemical Pathways

The inhibition of Sortase A by Ethyl 2-(2-phenylhydrazinylidene)propanoate affects the biochemical pathways involved in the virulence of gram-positive bacteria . By inhibiting Sortase A, the compound disrupts the bacteria’s ability to adhere to host tissues, a key step in the infection process .

Pharmacokinetics

Its molecular weight (20624 g/mol) and physical form (solid) suggest that it may have good bioavailability .

Result of Action

The primary result of the action of Ethyl 2-(2-phenylhydrazinylidene)propanoate is the inhibition of Sortase A, leading to a reduction in the virulence of gram-positive bacteria . This could potentially make the bacteria more susceptible to the immune response or other treatments .